Cas no 868221-61-8 (2-({4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine)

• Product Name: 2-({4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• CAS No: 868221-61-8
• MF: C₁₄H₁₂FN₅S₂
• MW: 333.406982421875
• CID: 6327569
• PubChem ID: 2145135
• Update Time: 2025-05-21

2-({4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-({4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• AB00686520-01
• AKOS024610011
• 868221-61-8
• 2-[[4-(4-fluorophenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methylsulfanyl]pyrimidine
• 2-(((4-(4-fluorophenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)thio)pyrimidine
• SR-01000015596-1
• SR-01000015596
• F1806-0066
• 2-({[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)pyrimidine

• Inchi： 1S/C14H12FN5S2/c1-21-14-19-18-12(9-22-13-16-7-2-8-17-13)20(14)11-5-3-10(15)4-6-11/h2-8H,9H2,1H3
• InChI Key： NHBZCANQGKIKKC-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC1=NN=C(N1C1C=CC(=CC=1)F)SC

Computed Properties

• Exact Mass: 333.05181591g/mol
• Monoisotopic Mass: 333.05181591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Additional information on 2-({4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine

Comprehensive Overview of 2-({4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine (CAS No. 868221-61-8)

The compound 2-({4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine, identified by its CAS No. 868221-61-8, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a pyrimidine core with a 1,2,4-triazole moiety, linked via a sulfanyl bridge, making it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern scientific inquiries.

In recent years, the demand for fluorinated compounds and sulfur-containing heterocycles has surged due to their unique bioactivity and metabolic stability. The presence of a 4-fluorophenyl group in 2-({4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine enhances its lipophilicity and binding affinity, traits highly sought after in kinase inhibitors and antimicrobial agents. Researchers frequently search for "fluorophenyl derivatives in drug design" or "sulfanyl-linked heterocycles," reflecting the compound's alignment with current trends.

Synthetic routes to CAS No. 868221-61-8 often involve multi-step protocols, including nucleophilic substitution and cyclization reactions. The methylsulfanyl group introduces a versatile handle for further functionalization, enabling derivatization for structure-activity relationship (SAR) studies. Such flexibility is critical for optimizing pharmacokinetic profiles, a topic frequently queried as "how to modify triazole-pyrimidine hybrids" in academic forums.

Beyond pharmaceuticals, this compound's triazole-pyrimidine scaffold has garnered attention in materials science, particularly in designing organic semiconductors and ligands for catalysis. Its conjugated system and electron-rich domains make it a candidate for optoelectronic applications, resonating with searches like "triazole-based materials for OLEDs."

In conclusion, 2-({4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine exemplifies the intersection of medicinal chemistry and advanced materials. Its CAS No. 868221-61-8 serves as a gateway to exploring novel therapeutics and functional materials, addressing pressing queries in both academia and industry.